Cas no 72764-27-3 (Bicyclo[2.2.2]octane-1-carboxylic acid, 2-cyano-, ethyl ester)

Bicyclo[2.2.2]octane-1-carboxylic acid, 2-cyano-, ethyl ester structure
72764-27-3 structure
Product Name:Bicyclo[2.2.2]octane-1-carboxylic acid, 2-cyano-, ethyl ester
CAS No:72764-27-3
MF:C12H17NO2
MW:207.268883466721
CID:543460
PubChem ID:4438994
Update Time:2025-04-19

Bicyclo[2.2.2]octane-1-carboxylic acid, 2-cyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.2]octane-1-carboxylic acid, 2-cyano-, ethyl ester
    • ethyl 3-cyanobicyclo[2.2.2]octane-4-carboxylate
    • DTXSID80403313
    • AC1NB7WB
    • 72764-27-3
    • Inchi: 1S/C12H17NO2/c1-2-15-11(14)12-5-3-9(4-6-12)7-10(12)8-13/h9-10H,2-7H2,1H3
    • InChI Key: FFZYQOLZQAOCCX-UHFFFAOYSA-N
    • SMILES: O(CC)C(C12CCC(CC1)CC2C#N)=O

Computed Properties

  • Exact Mass: 207.12601
  • Monoisotopic Mass: 207.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • PSA: 50.09
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd